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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of 3-Methyl-3-octanol (CAS No. 5340-36-3). Adherence to these procedures is critical
to ensure personal safety and minimize environmental impact.

l. Understanding the Hazards

3-Methyl-3-octanol is a combustible liquid that can cause skin and serious eye irritation.[1] It
may also cause respiratory irritation.[1] It is crucial to handle this chemical with appropriate
care in a well-ventilated area, away from heat and open flames.[1]

Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Methyl-3-octanol
to prevent exposure and ensure safety.
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PPE Category Item Specifications

Chemical splash goggles that
comply with EN166 standards
should be worn to protect

Eye Protection Safety Goggles against splashes.[2] A face
shield may be necessary for
operations with a higher risk of
splashing.[2][3]

Nitrile or PVC gloves are

recommended for protection

against aliphatic alcohols.[2]
] ] ] Always inspect gloves for

Hand Protection Chemical-Resistant Gloves ) )

integrity before use and

dispose of them according to

the manufacturer's

instructions.[2]

A flame-resistant lab coat

] should be worn to protect

Body Protection Laboratory Coat ) )
against splashes and spills.

Ensure it is fully buttoned.

Use a NIOSH-approved
respirator with an appropriate
organic vapor cartridge (type
Respiratory Protection Respirator ABEK (EN214387)) if working in
a poorly ventilated area or
when aerosol formation is

possible.

lll. Operational Plan: Step-by-Step Handling
Procedure

Follow these steps to ensure the safe handling of 3-Methyl-3-octanol throughout your
experimental workflow.
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e Preparation:

o

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

[¢]

Remove all potential ignition sources, such as open flames, hot plates, and spark-
producing equipment.[1][4]

[¢]

Have an emergency eyewash station and safety shower readily accessible.

o

Verify that all necessary PPE is available and in good condition.

e Handling:

o

Wear the appropriate PPE as detailed in Section Il.

[¢]

Dispense the chemical carefully to avoid splashing.

[e]

Keep the container tightly closed when not in use to prevent the release of vapors.[1][4]

[e]

Use non-sparking tools and equipment to minimize the risk of ignition.[5]
e In Case of a Spill:

Evacuate the immediate area.

[¢]

[¢]

If safe to do so, contain the spill using an inert absorbent material like sand or vermiculite.

[e]

Collect the absorbed material into a suitable, labeled container for disposal.[4]

o

Ventilate the area and wash the spill site after material pickup is complete.

IV. Disposal Plan

Proper disposal of 3-Methyl-3-octanol and its contaminated waste is crucial to prevent
environmental contamination and comply with regulations.

o Waste Collection:
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o Collect all waste containing 3-Methyl-3-octanol, including excess chemical and
contaminated materials (e.g., gloves, absorbent pads), in a designated and clearly labeled
waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

o Disposal Procedure:
o Dispose of the waste through an approved hazardous waste disposal facility.[1][4]

o Follow all local, state, and federal regulations for the disposal of combustible and
hazardous chemicals.

V. Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methyl-3-octanol.

Property Value

CAS Number 5340-36-3

Molecular Formula C9H200

Molecular Weight 144.25 g/mol

Boiling Point 172 °C / 341.6 °F[1]

Flash Point 72 °C/161.6 °F (closed cup)[1]
Density 0.822 g/mL at 25 °CJ6]
Refractive Index n20/D 1.433[6]

VI. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 3-Methyl-3-octanol in a
laboratory setting.
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Caption: Workflow for Safe Handling of 3-Methyl-3-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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